Cas no 2375270-53-2 (methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate; trifluoroacetic acid)
2375270-53-2 structure
Product Name:methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate; trifluoroacetic acid
CAS No:2375270-53-2
MF:C10H9F3N2O4S
MW:310.249671697617
CID:6597282
PubChem ID:165739372
Update Time:2023-12-01
methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate; trifluoroacetic acid Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate 2,2,2-trifluoroacetate
- 2375270-53-2
- EN300-7428147
- methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate; trifluoroacetic acid
-
- Inchi: 1S/C8H8N2O2S.C2HF3O2/c1-4-5-3-6(8(11)12-2)13-7(5)10-9-4;3-2(4,5)1(6)7/h3H,1-2H3,(H,9,10);(H,6,7)
- InChI Key: LAKBUOLYVDOQIO-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC)=CC2C1=NNC=2C.FC(C(=O)O)(F)F
Computed Properties
- Exact Mass: 310.02351243g/mol
- Monoisotopic Mass: 310.02351243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121Ų
methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate; trifluoroacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7428147-0.05g |
methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate, trifluoroacetic acid |
2375270-53-2 | 95.0% | 0.05g |
$532.0 | 2025-03-11 | |
| Enamine | EN300-7428147-0.1g |
methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate, trifluoroacetic acid |
2375270-53-2 | 95.0% | 0.1g |
$695.0 | 2025-03-11 | |
| Enamine | EN300-7428147-0.25g |
methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate, trifluoroacetic acid |
2375270-53-2 | 95.0% | 0.25g |
$991.0 | 2025-03-11 | |
| Enamine | EN300-7428147-0.5g |
methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate, trifluoroacetic acid |
2375270-53-2 | 95.0% | 0.5g |
$1562.0 | 2025-03-11 | |
| Enamine | EN300-7428147-1.0g |
methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate, trifluoroacetic acid |
2375270-53-2 | 95.0% | 1.0g |
$2002.0 | 2025-03-11 | |
| Enamine | EN300-7428147-2.5g |
methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate, trifluoroacetic acid |
2375270-53-2 | 95.0% | 2.5g |
$3925.0 | 2025-03-11 | |
| Enamine | EN300-7428147-5.0g |
methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate, trifluoroacetic acid |
2375270-53-2 | 95.0% | 5.0g |
$5807.0 | 2025-03-11 | |
| Enamine | EN300-7428147-10.0g |
methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate, trifluoroacetic acid |
2375270-53-2 | 95.0% | 10.0g |
$8611.0 | 2025-03-11 |
methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate; trifluoroacetic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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